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Compound of Interest

Compound Name: 7-bromoisobenzofuran-1(3H)-one

Cat. No.: B1589948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

precautions for 7-bromoisobenzofuran-1(3H)-one (CAS No. 105694-44-8). As a Senior

Application Scientist, this document synthesizes critical safety data, field-proven handling

protocols, and emergency procedures to ensure the safe and effective use of this compound in

a laboratory setting. The causality behind each recommendation is explained to foster a deep

understanding of the associated risks and mitigation strategies.

Section 1: Hazard Identification and GHS
Classification
While a comprehensive, publicly available Safety Data Sheet (SDS) for 7-
bromoisobenzofuran-1(3H)-one is not readily accessible, its hazard profile can be reliably

inferred from structurally similar isomers, such as 5-bromoisobenzofuran-1(3H)-one and 6-

bromoisobenzofuran-1(3H)-one. The bromine substitution on the aromatic ring is unlikely to

fundamentally alter the primary hazards associated with the phthalide core.

Based on data from these isomers, 7-bromoisobenzofuran-1(3H)-one is anticipated to be an

irritant to the skin, eyes, and respiratory tract. One of its isomers is also classified as harmful if

swallowed.

Table 1: Inferred GHS Classification for 7-Bromoisobenzofuran-1(3H)-one
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Hazard Class Hazard Category
GHS Hazard
Statement

Basis for
Classification

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Data from 5- and 6-

bromo isomers[1][2]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation

Data from 5- and 6-

bromo isomers[1][2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation)

H335: May cause

respiratory irritation

Data from 5- and 6-

bromo isomers[1][2]

Acute Toxicity (Oral) Category 4
H302: Harmful if

swallowed

Data from 6-bromo

isomer[2]

Signal Word:Warning

Pictogram:

alt text

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)
The primary objective when handling 7-bromoisobenzofuran-1(3H)-one is to minimize

exposure through inhalation, skin contact, and eye contact. This is achieved through a

combination of robust engineering controls and appropriate personal protective equipment.

Engineering Controls: The First Line of Defense
All manipulations of solid 7-bromoisobenzofuran-1(3H)-one and its solutions should be

conducted within a certified chemical fume hood. The fume hood provides critical ventilation to

prevent the accumulation of airborne particulates and vapors, thereby minimizing inhalation

exposure. The face velocity of the fume hood should be regularly monitored to ensure optimal

performance.
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Personal Protective Equipment: A Self-Validating
System
The selection of PPE is not merely a checklist but a system designed to provide a barrier

against the specific hazards of the compound.

Eye and Face Protection: Chemical safety goggles that provide a complete seal around the

eyes are mandatory. A face shield should be worn in conjunction with goggles when there is

a risk of splashing, such as during transfers of solutions or when working with larger

quantities.

Skin Protection:

Gloves: Nitrile gloves are the recommended minimum for handling 7-
bromoisobenzofuran-1(3H)-one. Given that it is a halogenated organic compound,

breakthrough times for nitrile gloves should be considered, especially for prolonged

handling or when dissolved in solvents. For extended operations, consider double-gloving

or using thicker, chemical-resistant gloves. Always inspect gloves for any signs of

degradation or perforation before use.

Lab Coat: A flame-resistant lab coat that is fully buttoned is required to protect against skin

contact and to prevent contamination of personal clothing.

Respiratory Protection: In situations where a fume hood is not available or during a large

spill, a NIOSH-approved respirator with an organic vapor cartridge and a particulate filter

(P95 or P100) is necessary.
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Handling 7-Bromoisobenzofuran-1(3H)-one

Work in Chemical Fume Hood

Wear Chemical Safety Goggles

Add Face Shield (if splash risk)

Conditional

Wear Nitrile Gloves

Wear Flame-Resistant Lab Coat

Proceed with Experiment

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow.

Section 3: Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is essential to prevent accidental exposure

and maintain the integrity of the compound.
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Handling Procedures
Preparation: Before handling, ensure that all necessary PPE is donned correctly and that the

chemical fume hood is functioning properly. Have a spill kit readily accessible.

Weighing: Weigh the solid compound in the fume hood. Use a disposable weighing boat to

prevent contamination of balances.

Transfers: When transferring the solid or its solutions, use appropriate tools such as spatulas

or pipettes. Avoid creating dust. If dissolving the compound, add the solvent to the solid

slowly to prevent splashing.

Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open

flames.

Post-Handling: After handling, decontaminate the work area thoroughly. Wash hands with

soap and water, even after removing gloves.

Storage Requirements
Store 7-bromoisobenzofuran-1(3H)-one in a tightly sealed, properly labeled container. The

storage area should be cool, dry, and well-ventilated, away from incompatible materials such as

strong oxidizing agents. It is recommended to store it in a dedicated cabinet for halogenated

compounds.

Section 4: Emergency Procedures
A well-defined emergency response plan is critical for mitigating the consequences of

accidental exposure or spills.

First Aid Measures
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate

medical attention.

Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention if
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irritation persists.

Eye Contact: Immediately flush the eyes with a gentle stream of lukewarm water for at least

15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Spill Response
Small Spills (in a fume hood):

Ensure proper PPE is worn.

Contain the spill with an inert absorbent material such as vermiculite, sand, or commercial

spill pillows.

Carefully scoop the absorbed material into a labeled, sealable container for hazardous

waste.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Large Spills (or spills outside a fume hood):

Evacuate the immediate area and alert others.

If safe to do so, increase ventilation to the area.

Prevent the spill from entering drains.

Contact the institution's environmental health and safety (EHS) department or emergency

response team.
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Caption: Spill Response Workflow.
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Section 5: Waste Disposal
All waste containing 7-bromoisobenzofuran-1(3H)-one, including contaminated absorbent

materials and empty containers, must be disposed of as hazardous waste. Follow all local,

state, and federal regulations for the disposal of halogenated organic compounds. Do not

dispose of this chemical down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

